2-cyano-N'-[2,6-dinitro-4-(trifluoromethyl)phenyl]acetohydrazide

• Molecular Formula: C10H6F3N5O5
• Molecular Weight: 333.18 g/mol
• IUPAC Name: 2-cyano-N'-[2,6-dinitro-4-(trifluoromethyl)phenyl]acetohydrazide
• InChI: InChI=1S/C10H6F3N5O5/c11-10(12,13)5-3-6(17(20)21)9(7(4-5)18(22)23)16-15-8(19)1-2-14/h3-4,16H,1H2,(H,15,19)
• InChI Key: NOWASIRLKQFITN-UHFFFAOYSA-N
• SMILES: C1=C(C=C(C(=C1[N+](=O)[O-])NNC(=O)CC#N)[N+](=O)[O-])C(F)(F)F
• solubility: 46.2 [ug/mL]

Description

2-cyano-N'-[2,6-dinitro-4-(trifluoromethyl)phenyl]acetohydrazide is a member of (trifluoromethyl)benzenes.

Scientific Research Applications

Corrosion Inhibition

• Use in Corrosion Inhibition: A related compound, 2-cyano-N-(4-morpholinobenzyldine) acetohydrazide, has been studied as a corrosion inhibitor for galvanized steel and stainless steel in acidic environments. It showed effectiveness in reducing corrosion, forming a protective layer on the metal surfaces (Gaber, 2021).

Synthesis and Reactions

• Chemical Synthesis and Reactions: Novel derivatives of 2-cyano-N'-[1-(pyren-3-yl)ethylidene]acetohydrazide have been synthesized, showcasing the compound's utility in creating diverse chemical structures (Khalifa, Al-Omar, & Ali, 2017).

Antimicrobial and Antitumor Activity

• Antimicrobial and Antitumor Properties: Some derivatives of 2-cyano-N'-[1-(naphtha-2-yl)ethylidene] acetohydrazide have been synthesized and evaluated for their antimicrobial properties (Mahmoud, Abu El‐Azm, Ali, & Ali, 2017).
• In-Vitro Antitumor Activity: Various derivatives have shown promising in-vitro antitumor activity against different cancer cell lines, indicating potential in cancer research (Ghorab & Alsaid, 2012).

Catalytic Activity

• Catalytic Applications: Manganese(II) complexes of hydrazone-based NNO-donor ligands, which include 2-cyano-N'-[2,6-dinitro-4-(trifluoromethyl)phenyl]acetohydrazide derivatives, have been used as catalysts in olefin oxidation, demonstrating their utility in chemical synthesis (Bikas et al., 2017).

Quantum Mechanical Studies

• Quantum Mechanical Analysis: The compound has been subject to quantum mechanical studies, enhancing understanding of its electronic properties and potential applications in materials science (Singh et al., 2019).